Cas no 77433-47-7 (1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate)

• Product Name: 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate
• CAS No: 77433-47-7
• CID: 4658839
• Update Time: 2025-05-19

1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate

Additional information on 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate

1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate: A Comprehensive Overview

The compound with CAS No 77433-347-7, commonly referred to as 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate, is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of bicyclic amines, which are known for their rigid structures and diverse applications in organic synthesis and pharmacology. The perchlorate counterion further enhances its stability and solubility properties, making it a valuable compound in various research and industrial settings.

Recent advancements in chemical synthesis have enabled the precise characterization of this compound's structure and properties. The bicyclo[2.2.2]octane framework provides exceptional rigidity, which is critical for applications requiring stable molecular conformations. The presence of the chlorophenyl group introduces additional electronic and steric effects, influencing the compound's reactivity and selectivity in various reactions. This makes it an ideal candidate for exploring novel synthetic pathways and drug design strategies.

One of the most intriguing aspects of this compound is its potential in medicinal chemistry. Researchers have demonstrated that the diazabicyclo core can serve as a scaffold for developing bioactive molecules with enhanced pharmacokinetic profiles. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* highlight its role in designing inhibitors for key enzymes involved in neurodegenerative diseases. The chlorophenyl substituent has been shown to enhance binding affinity to specific receptor sites, making it a promising lead compound for drug discovery.

In addition to its medicinal applications, this compound has found utility in materials science. Its rigid structure and ability to form stable complexes make it a valuable component in the synthesis of advanced materials such as polymers and coordination networks. Recent research in *Chemical Communications* has explored its use as a template for constructing porous materials with tunable properties, opening new avenues for applications in catalysis and gas storage.

The synthesis of 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the bicyclic amine framework through ring-closing metathesis or other cyclization reactions, followed by functionalization with the chlorophenyl group. The final step involves protonation to form the perchlorate salt, ensuring optimal stability and solubility for downstream applications.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions, making it suitable for use in eco-friendly chemical processes. Its low toxicity profile further enhances its appeal for applications where human and environmental safety are paramount.

In conclusion, 1-[(2-Chlorophenyl)methyl]-1,4-diazabicyclo[2.2.2]octan-1-ium perchlorate stands out as a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in advancing both scientific understanding and practical innovations.